1. Home
  2. Product
  3. Reference Standards
  4. Methyl Gestodene
Methyl Gestodene Methyl Gestodene
Brand Name: Vulcanchem
CAS No.: 66452-30-0
VCID: VC0129568
InChI: InChI=1S/C22H28O2/c1-3-11-22(24)13-10-20-19-7-5-15-14-16(23)6-8-17(15)18(19)9-12-21(20,22)4-2/h10,13-14,17-20,24H,4-9,12H2,1-2H3/t17-,18+,19+,20-,21-,22-/m0/s1
SMILES: CCC12CCC3C(C1C=CC2(C#CC)O)CCC4=CC(=O)CCC34
Molecular Formula: C22H28O2
Molecular Weight: 324.464

Methyl Gestodene

CAS No.: 66452-30-0

Reference Standards

VCID: VC0129568

Molecular Formula: C22H28O2

Molecular Weight: 324.464

Methyl Gestodene - 66452-30-0

CAS No. 66452-30-0
Product Name Methyl Gestodene
Molecular Formula C22H28O2
Molecular Weight 324.464
IUPAC Name (8R,9S,10R,13S,14S,17S)-13-ethyl-17-hydroxy-17-prop-1-ynyl-1,2,6,7,8,9,10,11,12,14-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H28O2/c1-3-11-22(24)13-10-20-19-7-5-15-14-16(23)6-8-17(15)18(19)9-12-21(20,22)4-2/h10,13-14,17-20,24H,4-9,12H2,1-2H3/t17-,18+,19+,20-,21-,22-/m0/s1
Standard InChIKey UKZKARZVAALBTM-ZCPXKWAGSA-N
SMILES CCC12CCC3C(C1C=CC2(C#CC)O)CCC4=CC(=O)CCC34
Synonyms (17β)-13-Ethyl-17-hydroxy-17-(1-propynyl)-gona-4,15-dien-3-one
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19